Cas no 25316-59-0 (Tributylbenzylammonium bromide)

• Product Name: Tributylbenzylammonium bromide
• CAS No: 25316-59-0
• MF: C₁₉H₃₄BrN
• MW: 356.383965015411
• MDL: MFCD00011848
• CID: 52699
• PubChem ID: 24848419
• Update Time: 2025-06-11

Tributylbenzylammonium bromide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-dibutylbutan-1-aminium bromide
• Benzyl Tributyl Ammonium Bromide
• TRI-BUTYLBENZYLAMMONIUM BROMIDE
• BENZYLTRI-N-BUTYLAMMONIUM BROMIDE
• tributylbenzylammonium bromide
• Benzytributylammonium Bromide
• Benzyl tributyl ammonium bromide benzyltributylammonium bromide
• benzyl(tributyl)azanium,bromide
• (benzyl)(n-C4H9)3NBr
• benzyl-tri-(n-butyl)-ammonium bromide
• tri-n-butylbenzylammonium bromide
• Ammonium,benzyltributyl-, bromide (8CI)
• Benzenemethanaminium, N,N,N-tributyl-, bromide(9CI)
• Benzyltributylammonium bromide
• Tributylbenzylammonium bromide

• MDL： MFCD00011848
• Inchi： 1S/C19H34N.BrH/c1-4-7-15-20(16-8-5-2,17-9-6-3)18-19-13-11-10-12-14-19;/h10-14H,4-9,15-18H2,1-3H3;1H/q+1;/p-1
• InChI Key： UDYGXWPMSJPFDG-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC1C=CC=CC=1)(CCCC)(CCCC)CCCC
• BRN： 3776294

Computed Properties

• Exact Mass: 355.18700
• Monoisotopic Mass: 355.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1791 (rough estimate)
• Melting Point: 169-171 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5260 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: 2.40770
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Tributylbenzylammonium bromide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Tributylbenzylammonium bromide

Introduction to Tributylbenzylammonium bromide (CAS No. 25316-59-0)

Tributylbenzylammonium bromide, with the chemical formula C₁₉H₂₆NBr, is a quaternary ammonium salt that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 25316-59-0, is widely utilized as a phase-transfer catalyst, a surfactant, and an intermediate in the synthesis of various organic and pharmaceutical compounds. Its molecular structure, characterized by a bulky tributylammonium cation and a benzyl group, contributes to its remarkable solubility in both polar and non-polar solvents, making it an invaluable tool in diverse chemical applications.

The utility of Tributylbenzylammonium bromide extends beyond its conventional applications. Recent studies have highlighted its role in the development of novel drug delivery systems, where its ability to form stable complexes with hydrophobic molecules enhances the bioavailability of therapeutic agents. This property has been particularly explored in the formulation of oral and transdermal delivery systems, where Tributylbenzylammonium bromide acts as a stabilizing agent, ensuring prolonged release and improved absorption rates.

In the realm of materials science, Tributylbenzylammonium bromide has been employed in the synthesis of functionalized polymers and hydrogels. These materials exhibit enhanced biocompatibility and mechanical strength, making them suitable for biomedical applications such as tissue engineering and drug scaffolds. The incorporation of this compound into polymer matrices improves their water solubility and surface properties, facilitating interactions with biological molecules and enhancing their performance in medical devices.

One of the most intriguing aspects of Tributylbenzylammonium bromide is its application in organic synthesis as a phase-transfer catalyst. This role is particularly relevant in the production of complex pharmaceutical intermediates where traditional methods often require harsh conditions or multiple steps. The compound's ability to facilitate reactions between immiscible phases—such as oil and water—has streamlined many synthetic pathways, reducing reaction times and improving yields. This efficiency has made it a cornerstone in industrial chemical processes, particularly in the manufacture of active pharmaceutical ingredients (APIs).

Recent advancements in green chemistry have also seen the adoption of Tributylbenzylammonium bromide as an eco-friendly alternative to more hazardous catalysts. Its biodegradability and lower toxicity profile compared to traditional phase-transfer agents have positioned it as a sustainable choice for large-scale applications. Researchers are continuously exploring ways to optimize its use, ensuring minimal environmental impact while maintaining high reaction efficacy.

The pharmaceutical industry has leveraged Tributylbenzylammonium bromide's properties in the development of novel therapeutic agents. Its ability to form stable complexes with hydrophobic drugs has been instrumental in creating more effective formulations for treating various diseases. For instance, studies have demonstrated its potential in enhancing the delivery of antiviral and anticancer drugs, improving their pharmacokinetic profiles and therapeutic outcomes. This has opened up new avenues for drug development, particularly for medications that require targeted release mechanisms.

In conclusion, Tributylbenzylammonium bromide (CAS No. 25316-59-0) is a multifaceted compound with extensive applications across multiple scientific disciplines. Its role as a phase-transfer catalyst, surfactant, and intermediate in pharmaceutical synthesis underscores its importance in modern chemistry. As research continues to uncover new uses for this compound, its impact on both industrial processes and biomedical advancements is set to grow even further.